Cas no 216661-46-0 (Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)-
• CAS No: 216661-46-0
• MF: C₁₇H₁₂N₄
• MW: 272.30398273468
• CID: 1408930
• PubChem ID: 5329460
• Update Time: 2025-04-20

Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 3-phenyl-6-(4-pyridinyl)-
• 3-phenyl-6-pyridin-4-ylpyrazolo[1,5-a]pyrimidine
• SCHEMBL7610636
• CHEMBL92623
• DTXSID20416189
• BDBM5424
• 216661-46-0
• DA-08162
• 4-{3-phenylpyrazolo[1,5-a]pyrimidin-6-yl}pyridine
• pyrazolo[1,5-a]pyrimidine 2g

• Inchi： 1S/C17H12N4/c1-2-4-14(5-3-1)16-11-20-21-12-15(10-19-17(16)21)13-6-8-18-9-7-13/h1-12H
• InChI Key： ZEKRYTYWEKALJV-UHFFFAOYSA-N
• SMILES： N12C=C(C=NC1=C(C=N2)C1C=CC=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 272.10636
• Monoisotopic Mass: 272.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles